Cas no 431890-68-5 (1-(4-cyclohexylbenzenesulfonyl)pyrrolidine)

• Product Name: 1-(4-cyclohexylbenzenesulfonyl)pyrrolidine
• CAS No: 431890-68-5
• MF: C₁₆H₂₃NO₂S
• MW: 293.424323320389
• CID: 5987343
• PubChem ID: 778353
• Update Time: 2025-06-20

1-(4-cyclohexylbenzenesulfonyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-(4-cyclohexylbenzenesulfonyl)pyrrolidine
• F1478-0031
• CCG-302115
• SMR000135780
• IFLab1_005894
• 1-((4-cyclohexylphenyl)sulfonyl)pyrrolidine
• AKOS001267247
• Z45509105
• 1-(4-cyclohexylphenyl)sulfonylpyrrolidine
• MLS000530742
• 1-(4-Cyclohexyl-benzenesulfonyl)-pyrrolidine
• 431890-68-5
• HMS2424G24
• IDI1_011297
• CHEMBL1413121
• HMS1428L20
• VU0073042-4
• EU-0021145
• 1-[(4-cyclohexylphenyl)sulfonyl]pyrrolidine

• Inchi： 1S/C16H23NO2S/c18-20(19,17-12-4-5-13-17)16-10-8-15(9-11-16)14-6-2-1-3-7-14/h8-11,14H,1-7,12-13H2
• InChI Key： BQIGKWKYDZLPGR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C1CCCCC1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 293.14495015g/mol
• Monoisotopic Mass: 293.14495015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-(4-cyclohexylbenzenesulfonyl)pyrrolidine

Introduction to 1-(4-cyclohexylbenzenesulfonyl)pyrrolidine and Its CAS No. 431890-68-5

1-(4-cyclohexylbenzenesulfonyl)pyrrolidine, identified by the Chemical Abstracts Service Number (CAS No.) 431890-68-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonylpyrrolidine derivatives, which are known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a cyclohexyl-substituted benzene sulfonyl group linked to a pyrrolidine ring, contribute to its unique chemical properties and reactivity.

The synthesis and characterization of 1-(4-cyclohexylbenzenesulfonyl)pyrrolidine have been extensively studied to understand its role in medicinal chemistry. The compound’s molecular framework allows for interactions with various biological targets, making it a promising candidate for further exploration in therapeutic applications. Recent advancements in computational chemistry and molecular modeling have enhanced our ability to predict the pharmacological behavior of such derivatives, providing insights into their potential as scaffolds for drug discovery.

In the context of contemporary pharmaceutical research, sulfonylpyrrolidine derivatives have been investigated for their ability to modulate enzyme activity and receptor binding. The 4-cyclohexylbenzenesulfonyl moiety in 1-(4-cyclohexylbenzenesulfonyl)pyrrolidine is particularly noteworthy, as it can influence the compound’s solubility, metabolic stability, and binding affinity. These factors are critical in determining the compound’s efficacy and safety profile in vivo. Studies have shown that modifications in this region can lead to significant changes in biological activity, highlighting the importance of structural optimization.

Recent publications have highlighted the use of 1-(4-cyclohexylbenzenesulfonyl)pyrrolidine as a key intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its unique structural motifs to develop novel compounds with enhanced pharmacological properties. For instance, derivatives of this molecule have been explored for their potential as kinase inhibitors, which are crucial in treating various types of cancer and inflammatory diseases. The versatility of 1-(4-cyclohexylbenzenesulfonyl)pyrrolidine makes it a valuable tool in medicinal chemistry, enabling the design of molecules with tailored biological activities.

The chemical properties of 1-(4-cyclohexylbenzenesulfonyl)pyrrolidine also make it an interesting subject for studying molecular interactions at the atomic level. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography, have been employed to elucidate its structure and dynamics. These studies provide critical information about how the molecule behaves in different environments, which is essential for understanding its mechanism of action. Additionally, computational methods like molecular dynamics simulations have helped researchers predict how 1-(4-cyclohexylbenzenesulfonyl)pyrrolidine might interact with biological targets, offering a virtual platform for hypothesis-driven drug design.

The field of drug discovery is continuously evolving, with an increasing emphasis on targeted therapies and personalized medicine. 1-(4-cyclohexylbenzenesulfonyl)pyrrolidine exemplifies the kind of innovative compounds that are being developed to address unmet medical needs. Its unique combination of structural features makes it a versatile building block for generating novel therapeutic agents. As research progresses, it is anticipated that derivatives of this compound will play a significant role in developing treatments for a wide range of diseases.

In conclusion, 1-(4-cyclohexylbenzenesulfonyl)pyrrolidine (CAS No. 431890-68-5) represents a fascinating area of study within pharmaceutical chemistry. Its structural complexity and potential biological activities make it a valuable asset in drug development efforts. By leveraging cutting-edge techniques and interdisciplinary approaches, researchers are uncovering new ways to harness its therapeutic potential. As our understanding of molecular interactions deepens, compounds like 1-(4-cyclohexylbenzenesulfonyl)pyrrolidine will continue to inspire innovative strategies in medicinal chemistry.